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hydrochloride

Cat. No.: B1368114

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,2,2-Trifluoroethoxyamine hydrochloride, also known as O-(2,2,2-
Trifluoroethyl)hydroxylamine hydrochloride, is a specialized chemical reagent with growing
importance in bioconjugation and synthetic chemistry. Its trifluoroethoxy group offers unique
properties that can be advantageous in the development of novel therapeutics and research
tools. This guide provides a comprehensive overview of the basic properties, synthesis, and
applications of 2,2,2-Trifluoroethoxyamine hydrochloride, with a focus on its utility in oxime
ligation reactions. Detailed experimental protocols and safety information are also included to
facilitate its effective and safe use in a laboratory setting.

Core Properties

2,2,2-Trifluoroethoxyamine hydrochloride is a hydroxylamine derivative distinguished by the
presence of a trifluoroethyl group attached to the oxygen atom. This structural feature
significantly influences its reactivity and physical properties. The hydrochloride salt form
enhances its stability and solubility in aqueous media.

Physicochemical Properties
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Quantitative data for 2,2,2-Trifluoroethoxyamine hydrochloride is summarized in the table
below. It is important to note that experimentally determined values for properties such as
melting and boiling points are not widely available in the public domain and can vary based on
the purity of the substance.

Property Value Source
CAS Number 68401-66-1 [1][2]
Molecular Formula C2HsCIFsNO [1]
Molecular Weight 151.52 g/mol [1]
Appearance White powder [1]
Purity Typically 295% [1]
Predicted Boiling Point 112°C at 760 mmHg [1]
Predicted Flash Point 21.5°C [1]

Spectroscopic Data

Detailed experimental spectroscopic data for 2,2,2-Trifluoroethoxyamine hydrochloride is
not readily available in public spectral databases. Researchers should perform their own
analytical characterization (NMR, IR, MS) to confirm the identity and purity of the compound
before use. Predicted spectral information can be found in chemical databases.[3]

Synthesis and Handling
Synthetic Approach

The synthesis of O-alkylated hydroxylamines like 2,2,2-Trifluoroethoxyamine hydrochloride
can be achieved through the alkylation of a protected hydroxylamine followed by deprotection.
A general synthetic pathway is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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